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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of

Hexamethylenetriperoxidediamine (HMTD), a primary explosive. It details its historical

discovery, synthesis protocols, physicochemical properties, and structural characteristics,

intended for an audience with a strong scientific background.

History and Discovery
Hexamethylenetriperoxidediamine (HMTD) was first synthesized in 1885 by the German

chemist Ludwig Legler.[1][2][3] His initial synthesis involved the reaction of formaldehyde and

ammonium sulfate with hydrogen peroxide.[4] The correct cage-like molecular structure was

later proposed in 1900 by Baeyer and Villiger.[4] A more common and efficient synthesis route,

which is widely cited today, was developed by von Girsewald, who utilized hexamine (also

known as hexamethylenetetramine), hydrogen peroxide, and citric acid as a catalyst.[4]

In the early 20th century, HMTD was considered for use as an initiating explosive in blasting

caps for mining applications.[1] Its appeal lay in its high initiating power, which is greater than

that of mercury fulminate, and its inexpensive production from readily available precursors.[1]

[5] However, its adoption was short-lived. HMTD was eventually superseded by more

chemically and thermally stable compounds, such as dextrinated lead azide, due to its

significant drawbacks.[1] Its poor stability, including sensitivity to shock, friction, heat, and
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reaction with common metals, made it unsuitable for long-term storage and safe military or

commercial use.[1][3][6] Today, HMTD has no legitimate industrial or military applications but

remains a compound of interest in forensic and counter-terrorism studies due to its use in

improvised explosive devices.[3][5]

Chemical Synthesis
The synthesis of HMTD involves the acid-catalyzed reaction of hexamine with hydrogen

peroxide. The reaction proceeds through the dissociation of hexamine, followed by a series of

peroxide additions and ring formations.[7] Citric acid is the preferred catalyst as it provides the

best yields, typically around 50%.[1][4]

Synthesis Pathway
The diagram below illustrates the overall transformation of reactants to the final HMTD product.
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Caption: Acid-catalyzed synthesis of HMTD from hexamine and hydrogen peroxide.

Experimental Protocol
The following protocol is based on established laboratory procedures for the synthesis of

HMTD.[4][6]
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Warning: HMTD is an extremely sensitive primary explosive. This protocol is for informational

purposes only. Its synthesis should only be attempted by trained professionals in a controlled

laboratory setting with appropriate safety measures, including non-metal equipment and

personal protective equipment.

Reagents and Equipment:

Hexamine (C₆H₁₂N₄)

30-50% Hydrogen Peroxide (H₂O₂) solution

Anhydrous Citric Acid (C₆H₈O₇)

Distilled water

Methanol

Glass beakers or flasks (non-metal)

Glass or plastic stirring rod

Ice bath

Vacuum filtration apparatus with non-metal components (e.g., Büchner funnel with filter

paper)

Methodology:

Cooling: An appropriate amount of hydrogen peroxide solution is placed in a glass beaker

and cooled in an ice bath to approximately 0 °C.

Dissolution: While stirring mechanically with a non-metal stirrer, hexamine is slowly added to

the cooled hydrogen peroxide.

Catalysis: Powdered citric acid is added portion-wise to the mixture, ensuring the

temperature remains low.
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Reaction: The mixture is stirred continuously in the ice bath for several hours (e.g., 3 hours),

then allowed to warm to room temperature and stand for an additional period (e.g., 2 hours)

to allow for precipitation.[6] HMTD will precipitate out of the solution as a white solid.

Isolation: The white crystalline product is collected by vacuum filtration. No metal spatulas or

fritted glass funnels should be used due to the high friction sensitivity of HMTD.[4]

Purification: The collected solid is thoroughly washed with excess distilled water to remove

any residual acid catalyst, followed by a rinse with cold methanol to aid in drying.[4][6]

Drying: The product is air-dried carefully. It is crucial to avoid heat during drying. The final

product is a white crystalline solid.

Experimental Workflow
The following diagram outlines the key steps in a typical laboratory synthesis and purification of

HMTD.
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Caption: Workflow for the laboratory synthesis and purification of HMTD.
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Physicochemical and Explosive Properties
The properties of HMTD have been characterized by various methods. The quantitative data

are summarized in the tables below.

Table 1: Physicochemical Properties of HMTD

Property Value Reference(s)

Chemical Formula C₆H₁₂N₂O₆ [1]

Molar Mass 208.17 g/mol [1]

Appearance White crystalline solid [1]

IUPAC Name
3,4,8,9,12,13-Hexaoxa-1,6-

diazabicyclo[4.4.4]tetradecane
[1]

Density (crystal) 1.57 - 1.597 g/cm³ [1]

Melting Point Decomposes at 75 °C [1][2]

Spontaneous Ignition 133 °C [1]

Solubility

Insoluble in water, acetone,

chloroform, diethyl ether.

Soluble in THF.

[2]

Table 2: Explosive Properties of HMTD
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Property Value Reference(s)

Type Primary Explosive [1]

Velocity of Detonation (VoD)

4,511 - 7,777 m/s (value varies

with density and calculation

method)

[1][2]

Detonation Pressure (Pcj)
218 kbar (calculated at 1.597

g/cm³)
[1]

Shock Sensitivity High [1][2]

Friction Sensitivity Very High [1]

Other Sensitivities

Sensitive to static electricity,

heat, UV light, and contact with

most metals.

[1][2][3]

Structure and Stability
HMTD possesses a unique cage-like heterocyclic structure.[1] X-ray diffraction studies have

revealed an unusual trigonal planar geometry around the two bridgehead nitrogen atoms,

rather than the typical pyramidal structure.[4][6] This planarity contributes to significant ring

strain, which is a key factor in the molecule's low thermal stability and high sensitivity.[4]

The stability of HMTD is a critical concern. While the pure, crystalline solid (free of acids,

bases, and metal ions) is chemically stable and does not sublime rapidly like acetone peroxide

(TATP), its sensitivity is a major hazard.[1][2] Several factors can significantly decrease its

stability:

Impurities: Residual acid catalyst from synthesis can destabilize the compound. Proper

washing and purification are essential.[7]

Contact with Metals: HMTD reacts with most common metals, which can lead to detonation.

[1]

UV Light: Exposure to ultraviolet radiation increases its sensitivity.[1][2]
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Physical Stimuli: The compound is highly sensitive to detonation from shock, friction, and

static electricity discharges.[1][3] There are reports of detonation caused by simply screwing

a lid on a container of HMTD.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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